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For researchers, scientists, and drug development professionals, understanding the evolution
and performance of dental adhesives is crucial for the development of new and improved
restorative materials. This guide provides an objective comparison of the bond strength of
Cervident, a first-generation dental adhesive, with contemporary universal adhesives,
supported by experimental data and detailed methodologies.

Introduction

The longevity and success of dental restorations are critically dependent on the adhesive bond
between the restorative material and the tooth structure. Over the past several decades, dental
adhesive technology has undergone a remarkable evolution. This guide delves into a
comparative analysis of bond strength, pitting a pioneering first-generation adhesive,
Cervident, against the advanced formulations of modern universal adhesives. By examining
guantitative data and experimental protocols, this document aims to provide a clear perspective
on the significant advancements in adhesive dentistry.

Historical Perspective: The Advent of Cervident

Cervident, introduced in the 1960s, was one of the earliest commercially available dental
adhesives. Its formulation was based on N-phenylglycine-glycidyl methacrylate (NPG-GMA). At
the time, it represented a significant step towards achieving a chemical bond between
restorative resins and tooth structure. However, its clinical performance was hampered by very
low bond strengths, typically in the range of 1-3 Megapascals (MPa). This often led to
restoration failure and limited its clinical applicability.
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The Era of Modern Universal Adhesives

In stark contrast, modern universal adhesives represent the pinnacle of dental bonding
technology. These multi-component systems are designed to bond to a variety of substrates,
including enamel, dentin, metal, and ceramic. Their formulations are significantly more complex
than their predecessors, typically containing:

e Functional Monomers: Such as 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP),
which can chemically bond to hydroxyapatite in the tooth structure.

e Cross-linking Monomers: Like bisphenol A-glycidyl methacrylate (Bis-GMA) and urethane
dimethacrylate (UDMA), which form a durable polymer network.

e Solvents: Such as ethanol, acetone, or water, to ensure proper wetting and infiltration into
the tooth structure.

« Initiators: To trigger the polymerization reaction when light-cured.

Fillers: In some formulations, to enhance mechanical properties.

Universal adhesives offer the flexibility of being used with different etching techniques: total-
etch (etch-and-rinse), self-etch, or selective-etch, providing clinicians with a versatile solution
for various clinical scenarios.

Quantitative Comparison of Bond Strength

The following table summarizes the bond strength of Cervident in comparison to three
representative modern universal adhesives: Scotchbond™ Universal (3M), OptiBond™
Universal (Kerr), and CLEARFIL™ Universal Bond (Kuraray). The data is presented for both
shear bond strength (SBS) and microtensile bond strength (UTBS) tests on dentin and enamel,
utilizing different etching techniques where applicable.
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Adhesive Etching Bond Strength  Mean Bond
Substrate .
System Technique Test Strength (MPa)
Cervident Dentin/Enamel Not Applicable Shear/Tensile 1-3
Scotchbond™ ) 24.78 - 35.15[1]
) Dentin Self-Etch Shear
Universal [2]
Dentin Total-Etch Shear ~30
Enamel Self-Etch Shear ~25
Enamel Total-Etch Shear ~30
Dentin Self-Etch Microtensile 41.12 - 48.05[3]
Enamel Total-Etch Microtensile 65.75[3][4]
OptiBond™ )
) Dentin Self-Etch Shear >25[5]
Universal
Dentin Total-Etch Shear >30[5]
Enamel Self-Etch Shear >30[5]
Enamel Total-Etch Shear >35[5]
CLEARFIL™ _
, Dentin Self-Etch Shear 33
Universal Bond
Enamel Self-Etch Shear 23
Enamel Total-Etch Shear 32

Note: The bond strength values for modern universal adhesives can vary depending on the
specific study, testing conditions, and laboratory. The values presented are representative
ranges found in the scientific literature.

Experimental Protocols

The bond strength of dental adhesives is primarily evaluated using two in-vitro methods: Shear
Bond Strength (SBS) and Microtensile Bond Strength (uTBS) testing. The methodologies for
these tests are critical for the interpretation and comparison of results.
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Shear Bond Strength (SBS) Testing

The SBS test measures the force required to de-bond a restorative material from the tooth
surface in a shearing motion. The protocol is generally performed as follows, often adhering to
standards like ISO 29022:

e Specimen Preparation: Extracted human or bovine teeth are embedded in acrylic resin, and
a flat surface of either enamel or dentin is exposed by grinding with silicon carbide paper.

o Adhesive Application: A standardized area on the prepared tooth surface (typically a circle
with a diameter of 2.35 to 3 mm) is defined. The adhesive system is applied according to the
manufacturer's instructions for the chosen etching technique (self-etch or total-etch).

o Composite Placement: A cylindrical mold is placed over the adhesive-treated area, and a
resin composite is incrementally packed into the mold and light-cured.

o Storage: The bonded specimens are stored in water at 37°C for 24 hours to simulate oral
conditions.

e Testing: The specimen is mounted in a universal testing machine. A shearing force is applied
to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 or 1.0
mm/min) until failure occurs.

» Data Calculation: The shear bond strength is calculated in Megapascals (MPa) by dividing
the peak load at failure (in Newtons) by the bonded surface area (in mm2).

Microtensile Bond Strength (UTBS) Testing

The pyTBS test is considered to provide a more uniform stress distribution at the adhesive
interface and is particularly useful for evaluating the bond strength to smaller, more complex
surfaces. The general protocol is as follows:

e Specimen Preparation: A flat enamel or dentin surface is prepared on an extracted tooth.

» Adhesive and Composite Application: The adhesive is applied to the entire prepared surface,
followed by the incremental build-up of a resin composite block (typically 4-5 mm in height).
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e Specimen Sectioning: After 24 hours of water storage, the bonded tooth is sectioned into
multiple small beams or "sticks" with a cross-sectional area of approximately 1 mmz2. Each
beam contains the adhesive interface between the dentin/enamel and the composite.

o Testing: Each beam is attached to a specialized jig in a universal testing machine and
subjected to a tensile force at a constant crosshead speed (e.g., 1.0 mm/min) until it
fractures.

o Data Calculation: The microtensile bond strength (in MPa) is calculated by dividing the force
at which the beam fractured by the cross-sectional area of the bonded interface.

Visualizing the Evolution and Testing Process

To better illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.

3rd Gen 4th Gen (Total-Etch) 5th Gen (One-Bottle Etch & Rinse) 6th Gen (Self-Etch Primer) 7th Gen (All-in-One Self-Etch) Modern Universal Adhesives.
~12-15 MPa ~18-25 MPa ~20-25 MPa ~18-23 MPa ~18-25 MPa >25 MPa

Click to download full resolution via product page

Figure 1: Evolution of Dental Adhesives and Bond Strength.
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Figure 2: General Workflow of a Bond Strength Test.
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Conclusion

The advancement from early adhesives like Cervident to modern universal adhesives
represents a quantum leap in dental material science. The bond strength has increased more
than tenfold, leading to significantly improved clinical outcomes and enabling more
conservative and esthetic restorative procedures. This progress is a direct result of a deeper
understanding of the chemistry of adhesion and the complex interactions at the tooth-
restorative interface. For researchers and developers in the field, the journey from NPG-GMA
to multi-mode, functional monomer-containing adhesives serves as a powerful example of how
targeted chemical innovation can revolutionize clinical practice. Continued research into the
long-term durability and biocompatibility of these advanced materials will undoubtedly shape
the future of restorative dentistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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